Cas no 1219802-11-5 (UNDECANOIC-11,11,11-D3 ACID)

• Product Name: UNDECANOIC-11,11,11-D3 ACID
• CAS No: 1219802-11-5
• MF: C₁₁H₂₂O₂
• MW: 189.31
• CID: 1066203
• PubChem ID: 162343563
• Update Time: 2025-11-02

UNDECANOIC-11,11,11-D3 ACID Chemical and Physical Properties

Names and Identifiers

• Undecanoic-11,11,11-d3?Acid
• UNDECANOIC-11,11,11-D3 ACID
• Undecanoic acid-d3
• 11,11,11-trideuterioundecanoic acid
• HY-W004282S1
• D98423
• DA-58890
• CS-0438013
• HENDECANOIC ACID-11,11,11-D3
• 1219802-11-5

• Inchi： 1S/C11H22O2/c1-2-3-4-5-6-7-8-9-10-11(12)13/h2-10H2,1H3,(H,12,13)
• InChI Key： ZDPHROOEEOARMN-UHFFFAOYSA-N
• SMILES： C(CCCC(=O)O)CCCCCC([H])([H])[H]

Computed Properties

• Exact Mass: 189.180810178g/mol
• Monoisotopic Mass: 189.180810178g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Erucaria microcarpa

Additional information on UNDECANOIC-11,11,11-D3 ACID

UNDECANOIC-11,11,11-D3 ACID (CAS No. 1219802-11-5): A Comprehensive Guide to Its Properties and Applications

UNDECANOIC-11,11,11-D3 ACID (CAS No. 1219802-11-5) is a deuterated form of undecanoic acid, a medium-chain fatty acid with significant applications in research and industry. This compound, characterized by the substitution of three hydrogen atoms with deuterium at the 11th carbon position, is increasingly sought after for its unique isotopic properties. The deuterated undecanoic acid is particularly valuable in metabolic studies, NMR spectroscopy, and pharmaceutical research, where precise labeling is essential.

The molecular formula of UNDECANOIC-11,11,11-D3 ACID is C₁₁H₁₉D₃O₂, and it exhibits similar chemical properties to its non-deuterated counterpart, with the exception of isotopic effects. These effects make it an excellent tracer in kinetic studies and mechanistic investigations. Researchers often use this compound to track metabolic pathways, study lipid metabolism, and investigate the behavior of fatty acids in biological systems. The demand for deuterated fatty acids has surged in recent years, driven by advancements in analytical chemistry and drug development.

One of the most compelling applications of UNDECANOIC-11,11,11-D3 ACID is in the field of stable isotope labeling. This technique is widely used in mass spectrometry and NMR to enhance the accuracy of quantitative analyses. For instance, in lipidomics, researchers employ deuterated fatty acids like this one to distinguish between endogenous and exogenous lipids, enabling more precise measurements in complex biological samples. The compound's stability and compatibility with various analytical methods make it a preferred choice for such applications.

Beyond research, UNDECANOIC-11,11,11-D3 ACID has potential uses in the cosmetic and personal care industries. Its unique properties may contribute to the development of advanced skincare formulations, particularly those targeting lipid barrier repair. As consumers increasingly seek science-backed ingredients, the role of deuterated compounds in cosmetics is gaining attention. This trend aligns with the growing popularity of clean beauty and sustainable skincare, where precision and efficacy are paramount.

The synthesis of UNDECANOIC-11,11,11-D3 ACID involves specialized techniques to ensure high isotopic purity. Manufacturers must adhere to stringent quality control measures to meet the demands of research and industrial applications. The compound's availability in high purity grades (e.g., ≥98% isotopic enrichment) makes it suitable for sensitive experiments where even minor impurities could skew results. For laboratories seeking reliable sources of deuterated fatty acids, it is essential to partner with reputable suppliers who can provide certificates of analysis and detailed technical support.

In the context of sustainability and green chemistry, the production of UNDECANOIC-11,11,11-D3 ACID raises interesting questions about resource efficiency. Deuterium, a naturally occurring isotope of hydrogen, is relatively abundant, but its extraction and incorporation into organic molecules require energy-intensive processes. Researchers are exploring more sustainable methods for producing deuterated compounds, which could reduce the environmental footprint of these valuable materials. This aligns with broader industry efforts to minimize waste and optimize synthetic pathways.

For those working in drug discovery, UNDECANOIC-11,11,11-D3 ACID offers a tool for studying drug-lipid interactions. Many pharmaceuticals interact with fatty acids or incorporate them into their structures, and understanding these interactions at a molecular level can inform better drug design. The compound's isotopic labeling allows researchers to track how drugs are metabolized and distributed in the body, providing insights that could lead to more effective therapies. This is particularly relevant in the development of lipid-based drug delivery systems, a hot topic in pharmaceutical sciences.

The market for deuterated compounds like UNDECANOIC-11,11,11-D3 ACID is expected to grow as analytical techniques become more sophisticated. With increasing interest in precision medicine and personalized healthcare, the demand for isotopically labeled molecules is likely to rise. Researchers and manufacturers should stay abreast of these trends to capitalize on emerging opportunities. Additionally, collaborations between academia and industry can accelerate the development of new applications for deuterated fatty acids, further expanding their utility.

In summary, UNDECANOIC-11,11,11-D3 ACID (CAS No. 1219802-11-5) is a versatile and valuable compound with wide-ranging applications in research, pharmaceuticals, and beyond. Its unique isotopic properties make it indispensable for metabolic tracing, analytical chemistry, and drug development. As science and technology advance, the role of deuterated molecules in solving complex problems will only become more prominent. Whether you are a researcher, manufacturer, or end-user, understanding the potential of this compound can open doors to innovative solutions and discoveries.